Cas no 2640966-12-5 (4-Methyl-2-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-1,3-benzothiazole)

• Product Name: 4-Methyl-2-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-1,3-benzothiazole
• CAS No: 2640966-12-5
• MF: C₁₈H₁₉N₇S
• MW: 365.455360651016
• CID: 5316962
• PubChem ID: 154829426
• Update Time: 2025-06-26

4-Methyl-2-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-1,3-benzothiazole
• AKOS040731302
• 2640966-12-5
• F6795-0010
• 4-Methyl-2-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-1,3-benzothiazole

• Inchi： 1S/C18H19N7S/c1-12-4-3-5-14-17(12)19-18(26-14)24-10-8-23(9-11-24)16-7-6-15-21-20-13(2)25(15)22-16/h3-7H,8-11H2,1-2H3
• InChI Key： DOVNNGLTUSPWQO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C)C=2N=C1N1CCN(C2C=CC3=NN=C(C)N3N=2)CC1

Computed Properties

• Exact Mass: 365.14226481g/mol
• Monoisotopic Mass: 365.14226481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90.7Ų

Additional information on 4-Methyl-2-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-1,3-benzothiazole

Introduction to 4-Methyl-2-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-1,3-benzothiazole (CAS No. 2640966-12-5)

4-Methyl-2-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-1,3-benzothiazole is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the benzothiazole class, which is well-documented for its broad spectrum of biological activities. The presence of multiple nitrogen-containing rings, including a triazolo[4,3-b]pyridazine moiety and a piperazine group, contributes to its complex chemical behavior and potential therapeutic applications.

The chemical structure of 4-Methyl-2-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-1,3-benzothiazole (CAS No. 2640966-12-5) is characterized by a benzothiazole core substituted with a methyl group at the 4-position and a piperazine ring linked to a triazolo[4,3-b]pyridazine fragment. This arrangement creates multiple sites for interaction with biological targets, making it a promising candidate for drug discovery. The triazolo[4,3-b]pyridazine component is particularly noteworthy, as it has been extensively studied for its role in modulating various enzymatic and receptor pathways.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The benzothiazole scaffold is known for its ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors. In particular, derivatives of benzothiazole have shown promise in treating neurological disorders such as depression and epilepsy. The incorporation of a piperazine moiety into the structure further enhances its potential as a pharmacophore by increasing lipophilicity and improving binding affinity to biological targets.

The triazolo[4,3-b]pyridazine ring is a key feature of this compound, contributing to its unique pharmacological profile. This moiety has been identified as a potent inhibitor of various kinases and enzymes involved in cancer progression. Studies have demonstrated that triazolopyridazine derivatives can disrupt signaling pathways such as MAPK and PI3K/Akt, which are crucial for cell proliferation and survival. The presence of a methyl group at the 3-position of the triazolo[4,3-b]pyridazine ring further modulates its reactivity and binding interactions.

In the context of drug development, the synthesis and optimization of 4-Methyl-2-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-1,3-benzothiazole (CAS No. 2640966-12-5) have been driven by the need for compounds with enhanced efficacy and reduced side effects. The benzothiazole core provides a stable platform for further functionalization, allowing researchers to tailor the molecule's properties for specific therapeutic applications. For instance, modifications at the 2-position can influence solubility and metabolic stability.

Current research in this area focuses on understanding the mechanisms of action of heterocyclic compounds like 4-Methyl-2-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-1,3-benzothiazole (CAS No. 2640966-12-5). Preclinical studies have shown that this compound exhibits significant activity against various disease models. For example, it has demonstrated potential in inhibiting inflammatory pathways by modulating cytokine production and reducing oxidative stress. These effects make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The combination of a benzothiazole scaffold with a triazolo[4,3-b]pyridazine fragment offers multiple advantages in drug design. The benzothiazole moiety provides favorable pharmacokinetic properties due to its ability to form hydrogen bonds with biological targets. Meanwhile, the triazolopyridazine ring enhances binding affinity by occupying hydrophobic pockets within enzymes or receptors. This synergistic effect results in improved potency and selectivity compared to single-scaffold compounds.

Recent publications have explored the synthetic routes for preparing 4-Methyl-2-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-1,3-benzothiazole (CAS No. 2640966-12-5). These studies have focused on optimizing reaction conditions to achieve high yields and purity while minimizing side products. Advances in catalytic methods have enabled more efficient synthesis of complex heterocyclic structures without compromising structural integrity.

The pharmacological profile of this compound has also been investigated through computational modeling and experimental assays. Molecular docking studies have predicted favorable interactions between 4-Methyl-2-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-y]}l-piperazin-l -yI)-l , 3 -benzothia z ole (CAS No. 2640966 -12 -5) and target proteins such as kinases and transcription factors involved in disease pathways. Experimental validation has confirmed these predictions by demonstrating inhibitory effects on relevant enzymatic activities.

In conclusion, 42 -Me thyl -22 -{42 -{32 -me thyl - [l ,24 ]tra i azo lo [42 ,35 ] py rid azin -60 y l } piper azin l y l )}-13 -ben z othia z ole (CAS No .2640966-l 2-l5) represents an exciting advancement in pharmaceutical research due to its unique structure and promising biological activities . Further studies are warranted to fully elucidate its therapeutic potential across various disease indications . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in developing next-generation treatments . p >